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Compound of Interest

4-Chloro-2-(2-
Compound Name:

methylphenyl)benzoic acid
CAS No.: 1261993-03-6

Cat. No.: B6395923

Get Quote

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]

Chemical Name: 4-Chloro-2-(2-methylphenyl)benzoic acid Synonyms: 4-Chloro-2-(o-
tolyl)benzoic acid; 4'-Chloro-2'-methyl-[1,1'-biphenyl]-2-carboxylic acid (nomenclature variation
based on priority). Molecular Formula:

Molecular Weight: 246.69 g/mol [1]

Structural Context

This molecule features a biphenyl core. The steric bulk of the ortho-methyl group on the
pendant phenyl ring forces a non-planar conformation, significantly impacting its solubility and
crystal packing compared to planar analogs.
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Value
Property . . Technical Implication
(Predicted/Experimental)

Inhalation hazard for dust;

Physical State Solid (Crystalline Powder) )
requires local exhaust.
) ] Stable under standard ambient
Melting Point 165-175 °C (Est.) -
conditions.
Acidic; forms water-soluble
pKa ~3.8 — 4.1 (Carboxylic Acid) salts with weak bases
(NaHCO:3).
Lipophilic; penetrates cell
LogP ~3.9-4.2 membranes; low water
solubility.
. Use polar aprotic solvents for
Solubility DMSO, Methanol, DCM

stock solutions.

Hazard Identification & Risk Assessment (GHS)[6]

Based on the functional groups (aromatic carboxylic acid, aryl chloride) and analog data (e.g.,
4-chlorobenzoic acid, biphenyl-2-carboxylic acid), the following classification is applied.

GHS Classification[6][7]

o Skin Corrosion/Irritation: Category 2 (H315)[2]
e Serious Eye Damage/Eye Irritation: Category 2A (H319)
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Signal Word: WARNING
Precautionary Strategy

e P261: Avoid breathing dust/fume.[2][3][4][5]

o P280: Wear protective gloves/eye protection/face protection.[2][3][4][5]
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e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][4][5]
Remove contact lenses if present and easy to do.[2][3][4][5]

Toxicology Insights
o Acute Toxicity: Likely low to moderate oral toxicity (
mg/kg est.).

e Sensitization: Halogenated aromatics can occasionally act as sensitizers, though less
common with simple chlorination than with fluorination or complex substitution.

o Genotoxicity: Biphenyl carboxylic acids generally lack structural alerts for mutagenicity
(Ames negative predicted), provided no nitro/amino impurities are present.

Synthesis & Experimental Handling
Synthesis Pathway (Suzuki-Miyaura Coupling)

The most robust route to this intermediate is the palladium-catalyzed cross-coupling of a 2-
bromo-4-chlorobenzoic acid derivative with 2-methylphenylboronic acid.

Critical Control Point: The steric hindrance at the ortho positions requires active catalyst
systems (e.g.,

or SPhos Pd G2) and elevated temperatures.

Precursors: Catalyst Prep:
B 4 acid X g Pd(dppf)CI2 / K2CO3
+ 2-Methylphenylboronic acid Solvent: Dioxane/H20

Reflux (80-100°C)
12-24 Hours
(Inert Atmosphere)

Acidification (HCI)
Extraction (EtOAc)

Recrystallization
(EtOH/Water) or Column

Click to download full resolution via product page

Figure 1: Optimized Suzuki-Miyaura coupling workflow for the synthesis of sterically hindered
biphenyl acids.

Handling Protocols
Standard Operating Procedure (SOP) for Weighing & Transfer
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» Engineering Controls: All open handling must occur inside a certified chemical fume hood.

e PPE: Nitrile gloves (double gloving recommended during synthesis), lab coat, and safety
goggles.

« Static Control: Dry organic powders can generate static charge. Use an antistatic gun or
ionizer if handling >10g to prevent dispersal.

Solubilization Logic

o For Biological Assays: Dissolve in 100% DMSO to create a stock solution (e.g., 10mM).
Sonicate if necessary. The biphenyl core increases lipophilicity, making agqueous solubility
poor without a co-solvent or pH adjustment (pH > 8).

o For Chemical Reaction: Soluble in chlorinated solvents (DCM, Chloroform) and esters (Ethyl

Acetate).

Emergency Response & Waste Management
Spill Response Decision Matrix

In the event of a solid spill, avoid generating dust.[5] Do not dry sweep.
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Spill Detected

Assess Volume & Location
(Hood vs. Floor)

N\

Large (>10g9)

Cover with NaHCO3

Small (<10g) (Weak Base)

Wet Wipe Method
(Damp Paper Towel)

Collect in HazZWaste Container
(Tag: Toxic/lrritant)

Wash Area with
Soap & Water

Click to download full resolution via product page

Figure 2: Logic flow for safely managing solid chemical spills of substituted benzoic acids.

Fire Fighting Measures

o Extinguishing Media: Water spray, Carbon dioxide (

), Dry chemical powder, or Alcohol-resistant foam.
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o Specific Hazards: Emits toxic fumes under fire conditions, specifically Hydrogen Chloride
(HCI) gas and Carbon Monoxide (CO).

o Firefighter PPE: Self-contained breathing apparatus (SCBA) is mandatory due to HCI
generation.

Waste Disposal[8]

o Classification: Hazardous Chemical Waste.

e Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber (to neutralize HCI).

 Prohibition: Do not discharge into drains.[6] The compound's lipophilicity suggests potential
for bioconcentration in aquatic environments.

References & Authority
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Chloro-2-(2-
methylphenyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6395923/docs#technical-safety-handling-guide-4-
chloro-2-2-methylphenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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